Cas no 1480416-74-7 (2-amino-4-cyclopropylbutanamide)

• Product Name: 2-amino-4-cyclopropylbutanamide
• CAS No: 1480416-74-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 6154169
• PubChem ID: 65597725
• Update Time: 2025-06-13

2-amino-4-cyclopropylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyclopropylbutanamide
• EN300-1300279
• AKOS014936371
• 1480416-74-7

• Inchi： 1S/C7H14N2O/c8-6(7(9)10)4-3-5-1-2-5/h5-6H,1-4,8H2,(H2,9,10)
• InChI Key： SBDURUISDYLFGD-UHFFFAOYSA-N
• SMILES： O=C(C(CCC1CC1)N)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-cyclopropylbutanamide

Introduction to 2-amino-4-cyclopropylbutanamide (CAS No. 1480416-74-7)

2-amino-4-cyclopropylbutanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1480416-74-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a cyclopropyl substituent on the butanamide backbone, which imparts unique structural and electronic properties, making it a valuable scaffold for drug discovery and material science applications. The presence of both amino and carbonyl functional groups allows for diverse chemical modifications, enabling the synthesis of novel analogs with tailored biological activities.

The structure of 2-amino-4-cyclopropylbutanamide exhibits a rigid cyclic moiety that can influence molecular interactions with biological targets. The cyclopropyl group, known for its conformational constraints, may enhance binding affinity or selectivity in protein-ligand interactions. This feature has been exploited in the development of enzyme inhibitors and receptor modulators, where precise spatial orientation is critical for efficacy. Additionally, the amide bond provides a versatile linkage for further derivatization, such as amidation or hydrolysis reactions, which are pivotal in peptidomimetic design.

Recent advancements in computational chemistry have highlighted the potential of 2-amino-4-cyclopropylbutanamide as a pharmacophore in virtual screening campaigns. Molecular docking studies suggest that this compound can interact with various therapeutic targets, including kinases and proteases implicated in metabolic disorders and inflammatory diseases. The cyclopropyl ring’s ability to adopt multiple conformations while maintaining steric bulk offers an advantage over linear analogs, potentially improving pharmacokinetic profiles such as solubility and metabolic stability.

In the realm of medicinal chemistry, 2-amino-4-cyclopropylbutanamide has been investigated as a precursor for more complex bioactive molecules. Researchers have demonstrated its utility in generating libraries of substituted amides through transition-metal-catalyzed cross-coupling reactions. These transformations allow for the introduction of aryl or heteroaryl groups at the 4-position of the butanamide chain, expanding the chemical space for structure-activity relationship (SAR) studies. Such modifications have yielded compounds with enhanced potency against bacterial pathogens and antiviral agents.

The synthesis of 2-amino-4-cyclopropylbutanamide presents an interesting challenge due to the necessity of handling reactive intermediates under controlled conditions. Traditional methods involve condensation reactions between cyclopropanecarboxylic acid derivatives and appropriate amine sources, often requiring protection-deprotection strategies to isolate the desired product. However, recent methodologies leveraging organocatalysis have provided more efficient routes to this compound, reducing reliance on harsh reagents and improving scalability.

Biologically speaking, 2-amino-4-cyclopropylbutanamide has shown promise in preclinical evaluations as a modulator of enzymatic pathways relevant to neurodegenerative diseases. Its structural motif resembles known bioactive scaffolds that interact with ion channels and receptors in the central nervous system. Preliminary data indicate that derivatives of this compound may exhibit neuroprotective effects by inhibiting excessive calcium influx or modulating neurotransmitter release. Further investigation is warranted to explore its potential as a lead compound in CNS drug development.

The versatility of 2-amino-4-cyclopropylbutanamide extends beyond pharmaceutical applications into materials science. Its rigid framework makes it a candidate for designing liquid crystals or supramolecular assemblies with tailored properties. For instance, incorporating this moiety into polymer backbones could yield materials with enhanced thermal stability or mechanical strength. Additionally, its ability to form hydrogen bonds due to the amide group opens avenues for creating functional coatings or adhesives with improved durability.

As computational tools become more sophisticated, the role of 2-amino-4-cyclopropylbutanamide as an intermediate in synthetic planning continues to grow. Machine learning models trained on large datasets now predict optimal reaction conditions for its preparation, streamlining experimental workflows. Moreover, artificial intelligence-assisted de novo design has identified novel derivatives of this compound that may exhibit unforeseen biological activities. This synergy between experimental chemistry and computational biology accelerates the discovery process significantly.

The environmental impact of synthesizing 2-amino-4-cyclopropylbutanamide has also been addressed through green chemistry principles. Researchers have explored solvent-free reactions and biocatalytic approaches to minimize waste generation while maintaining high yields. Such eco-friendly methodologies align with global efforts to sustainable chemical manufacturing without compromising efficiency or product quality.

In conclusion,2-amino-4-cyclopropylbutanamide (CAS No. 1480416-74-7) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design while serving as a versatile building block for advanced materials development。 Future research will likely uncover new synthetic strategies and biological functions associated with this molecule， further solidifying its importance in modern chemical research。